N1-(3-fluoro-4-methylphenyl)-N2-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)oxalamide

• IUPAC Name: N'-(3-fluoro-4-methylphenyl)-N-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]oxamide
• InChI: InChI=1S/C20H24FN3O2S/c1-14-4-5-16(13-17(14)21)23-20(26)19(25)22-8-11-24-9-6-15(7-10-24)18-3-2-12-27-18/h2-5,12-13,15H,6-11H2,1H3,(H,22,25)(H,23,26)
• InChI Key: ZUJQAMTXBDSYOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCCN2CCC(CC2)C3=CC=CS3)F
• Molecular Formula: C20H24FN3O2S
• Molecular Weight: 389.5 g/mol

Description

“N1-(3-fluoro-4-methylphenyl)-N2-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)oxalamide” is a chemical compound. It appears to contain a fluorine atom, a methyl group, and a thiophene ring, which is a five-membered aromatic ring with one sulfur atom. The compound also includes a piperidine ring, which is a six-membered ring with one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic thiophene ring and the piperidine ring could impart particular structural characteristics.

Chemical Reactions Analysis

The reactivity of this compound would depend on its specific molecular structure. The presence of the fluorine atom, for example, could make it more reactive. The thiophene ring might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would depend on its specific molecular structure. The presence of the fluorine atom, for example, could affect its polarity and therefore its solubility in different solvents.

Scientific Research Applications

Suzuki–Miyaura Coupling

• Role of the Compound : N1-(3-fluoro-4-methylphenyl)-N2-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)oxalamide serves as an organoboron reagent in SM coupling. .

Catalytic Protodeboronation

• Use Case : The compound can participate in catalytic protodeboronation reactions, leading to the formation of new C–H bonds. .

Sulfonamide Derivatives

• Applications :
  • .

Future Directions

The potential applications and future directions for this compound would depend on its properties and the context in which it’s being used. It could potentially be of interest in fields like medicinal chemistry, materials science, or synthetic chemistry, among others.